![molecular formula C13H19N3O2 B7514209 N-[2-(dimethylamino)phenyl]morpholine-4-carboxamide](/img/structure/B7514209.png)
N-[2-(dimethylamino)phenyl]morpholine-4-carboxamide
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Overview
Description
N-[2-(dimethylamino)phenyl]morpholine-4-carboxamide, also known as DMAMCL, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMAMCL is a synthetic compound that belongs to the class of morpholine-based drugs. It is a white crystalline powder that is soluble in organic solvents like methanol and ethanol. DMAMCL has been found to exhibit unique chemical and biological properties that make it an attractive compound for use in various scientific studies.
Mechanism of Action
The mechanism of action of N-[2-(dimethylamino)phenyl]morpholine-4-carboxamide is not fully understood. However, it is believed to act as a chelating agent, binding to metal ions and forming stable complexes. This results in a change in the fluorescence properties of this compound, which can be used to detect the presence of metal ions.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to have antioxidant properties, which make it a potential candidate for use in the treatment of oxidative stress-related diseases. This compound has also been found to inhibit the growth of cancer cells, making it a promising compound for use in cancer therapy.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(dimethylamino)phenyl]morpholine-4-carboxamide is its high selectivity and sensitivity towards metal ions. This makes it an ideal candidate for use in environmental monitoring and detection of heavy metal contamination. This compound is also relatively easy to synthesize, making it readily available for use in scientific research. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research involving N-[2-(dimethylamino)phenyl]morpholine-4-carboxamide. One area of research involves the development of new fluorescent probes based on this compound for the detection of other metal ions. Another area of research involves the use of this compound as a potential therapeutic agent for the treatment of oxidative stress-related diseases and cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.
Synthesis Methods
N-[2-(dimethylamino)phenyl]morpholine-4-carboxamide can be synthesized using a variety of methods. One of the most commonly used methods involves the reaction of 4-morpholinecarboxylic acid with N,N-dimethyl-2-nitroaniline in the presence of a reducing agent such as iron powder. The resulting intermediate is then treated with hydrochloric acid to yield this compound. Other methods of synthesis include the reaction of 4-morpholinecarboxylic acid with N,N-dimethylaniline in the presence of a dehydrating agent such as thionyl chloride.
Scientific Research Applications
N-[2-(dimethylamino)phenyl]morpholine-4-carboxamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves its use as a fluorescent probe for the detection of metal ions. This compound has been found to exhibit high selectivity and sensitivity towards various metal ions such as zinc, copper, and mercury. This makes it an ideal candidate for use in environmental monitoring and detection of heavy metal contamination.
properties
IUPAC Name |
N-[2-(dimethylamino)phenyl]morpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-15(2)12-6-4-3-5-11(12)14-13(17)16-7-9-18-10-8-16/h3-6H,7-10H2,1-2H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSKAQBJRBHVILJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC=C1NC(=O)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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